N-(3-(1H-imidazol-1-yl)propyl)-N-(benzo[d]thiazol-2-yl)-3,5-dimethoxybenzamide hydrochloride

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-N-(3-imidazol-1-ylpropyl)-3,5-dimethoxybenzamide;hydrochloride
• InChI: InChI=1S/C22H22N4O3S.ClH/c1-28-17-12-16(13-18(14-17)29-2)21(27)26(10-5-9-25-11-8-23-15-25)22-24-19-6-3-4-7-20(19)30-22;/h3-4,6-8,11-15H,5,9-10H2,1-2H3;1H
• InChI Key: CUPLSRJAESAAJF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C(=O)N(CCCN2C=CN=C2)C3=NC4=CC=CC=C4S3)OC.Cl
• Molecular Formula: C22H23ClN4O3S
• Molecular Weight: 459.0 g/mol

Description

N-(3-(1H-imidazol-1-yl)propyl)-N-(benzo[d]thiazol-2-yl)-3,5-dimethoxybenzamide hydrochloride is a useful research compound. Its molecular formula is C22H23ClN4O3S and its molecular weight is 458.96. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Green Synthesis and Environmental Chemistry

• An environmentally friendly synthesis method for benzimidazole-thiazole derivatives has been developed, highlighting the use of water as a solvent and promoting eco-friendly chemistry practices. This approach underscores the significance of water-mediated reactions in reducing environmental impact (Reddy, Dubey, & Reddy, 2014).

Metal-Catalyzed Reactions and Functionalization

• The compound's structural motif, featuring an N,N-bidentate directing group, showcases its potential in metal-catalyzed C-H bond functionalization reactions, indicating its versatility in synthetic organic chemistry (Al Mamari, Al Awaimri, & Al Lawati, 2019).

Anticancer Activity

• Research into the synthesis of benzimidazole–thiazole derivatives as anticancer agents revealed that specific compounds demonstrated promising anticancer activity against HepG2 and PC12 cancer cell lines, suggesting potential therapeutic applications (Nofal, Soliman, El-Karim, El-Zahar, Srour, Sethumadhavan, & Maher, 2014).

Molecular Imaging

• A study on the synthesis of carbon-11-labeled CK1 inhibitors as potential PET radiotracers for Alzheimer's disease imaging underlines the compound's relevance in developing diagnostic tools for neurodegenerative diseases (Gao, Wang, & Zheng, 2018).

Structural Diversity and Library Generation

• The use of related compounds in generating a structurally diverse library through alkylation and ring closure reactions emphasizes the importance of such chemical entities in creating new molecules with potential applications in drug discovery and material science (Roman, 2013).